Cas no 1534579-51-5 (1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol)

• Product Name: 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol
• CAS No: 1534579-51-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5989828
• PubChem ID: 165613385
• Update Time: 2025-05-20

1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol
• EN300-1729697
• 1534579-51-5

• Inchi： 1S/C7H11NO3/c1-5(9)3-6-4-7(10-2)8-11-6/h4-5,9H,3H2,1-2H3
• InChI Key： NJLHABUDBTYBMS-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CC(C)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol

Comprehensive Overview of 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol (CAS No. 1534579-51-5)

1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol (CAS No. 1534579-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are actively exploring the potential of 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol in drug discovery and development.

The molecular structure of 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol combines a methoxy-substituted oxazole ring with a propan-2-ol side chain, making it a versatile intermediate for synthetic chemistry. This structural motif is particularly valuable in the design of small-molecule inhibitors and ligands for various biological targets. Recent studies have highlighted its potential in modulating enzyme activity and receptor interactions, which aligns with the growing interest in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol has been investigated as a building block for environmentally friendly chemical processes. Its compatibility with catalytic reactions and biocatalysis makes it a promising candidate for reducing the environmental footprint of industrial synthesis. This aligns with the global push toward carbon-neutral and eco-friendly manufacturing practices.

The compound's physicochemical properties, such as solubility, stability, and reactivity, have been extensively studied to optimize its applications. Researchers are particularly interested in its hydrogen-bonding capabilities and lipophilicity, which are critical for drug formulation and delivery. These properties are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) and drug-likeness criteria, which are hot topics in pharmaceutical R&D.

Another area of interest is the potential role of 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol in material science. Its ability to form stable complexes with metals and other organic molecules has sparked investigations into its use in advanced materials and nanotechnology. This is particularly relevant given the rising demand for smart materials and functional coatings in industries ranging from electronics to healthcare.

From a commercial perspective, the compound's synthesis and scalability are key considerations. Manufacturers are exploring cost-effective routes to produce 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol at scale while maintaining high purity and yield. This is a common concern among professionals searching for bulk suppliers and custom synthesis services, reflecting the compound's growing market demand.

In summary, 1-(3-methoxy-1,2-oxazol-5-yl)propan-2-ol (CAS No. 1534579-51-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and functional versatility make it a valuable asset in modern chemical research and industrial applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, sustainability, and technology.